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Source and Production Process

The development of Lactium was inspired by the calming effect milk has on infants. The process was

developed to industrially replicate the conditions in a baby's digestive system where the enzyme trypsin

breaks down casein into calming peptides [1] [2] [3].

The following diagram illustrates the production workflow and mechanism of action:
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Mechanism of Action and Experimental Evidence

The relaxing effect is mediated through the GABAergic system, the primary inhibitory signaling pathway in

the central nervous system [3] [4].
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Molecular Mimicry: Alpha-casozepine has a three-dimensional structure similar to natural

benzodiazepines, allowing it to bind selectively to the benzodiazepine site on GABAA receptors [5]

[3]. This binding increases the receptor's affinity for GABA, enhancing chloride ion influx into neurons

and resulting in a calming effect [4].
Key Differentiator: Unlike pharmaceutical benzodiazepines, alpha-casozepine is described as

having no side effects, no sedation, and no addictive potential [5] [1].

The table below summarizes key experimental models used to validate its efficacy.

Experimental Model Protocol Summary Key Findings

| Conditioned Defensive Burying (Rodents) [2] | Rats exposed to an aversive stimulus; burying behavior is

an anxiety indicator. Alpha-casozepine vs. diazepam (control). | Reduced anxiety-related burying similar to

diazepam, but without observed aggression or memory loss. | | Human Stress Tests (Stroop/Trier) [5] |

Volunteers subjected to psychological stress. Lactium (150-300 mg/day) vs. placebo over 30 days. Measured

blood pressure, heart rate, and cortisol. | Significant reduction in physiological stress responses (e.g., lower

blood pressure, improved cortisol response). | | Sleep Study (Human) [4] | Randomized, double-blind,

crossover trial. Participants with poor sleep received ACH (300 mg/day) or placebo for 4 weeks. Assessed

via sleep diaries and actigraphy. | Significantly increased total sleep time and sleep efficiency; decreased

sleep latency and wakefulness after sleep onset. |

Disclaimer for Professionals

This information is compiled from publicly available sources, including scientific literature and the

manufacturer's technical documentation. As a development professional, it is critical to conduct your own

due diligence.

Verify Regulatory Status: The regulatory classification (e.g., Dietary Supplement, Food Ingredient,

Veterinary Feed Additive) varies significantly by country. Always check with the relevant national
authorities and the supplier, Ingredia [6].

Confirm Technical Specifications: For commercial use, directly contact the supplier to obtain the
most current Certificates of Analysis (CoA), detailed safety data sheets (SDS), and specifications

regarding the exact peptide profile and potency of the material you are sourcing.
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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